NOXA-Dependent Indirect MCL-1 Inhibition
UMI-77 binds the BH3-binding groove of MCL-1 with a Ki of 490 nM [1]. In competitive fluorescence polarization assays, UMI-77 exhibits selectivity over other anti-apoptotic BCL-2 members: Ki values for A1/Bfl-1, BCL-2, BCL-xL, and BCL-W are 5.3 µM, 23.8 µM, 33.0 µM, and 8.2 µM, respectively . This translates to selectivity ratios (Ki_off-target / Ki_MCL-1) of 11× (A1/Bfl-1), 49× (BCL-2), 67× (BCL-xL), and 17× (BCL-W). In contrast, the later-generation MCL-1 inhibitor S63845 exhibits a Kd of 0.19 nM (approximately 2,500× higher affinity for MCL-1) and negligible binding to BCL-2 or BCL-xL .
| Evidence Dimension | Binding affinity and selectivity across BCL-2 family members |
|---|---|
| Target Compound Data | MCL-1 Ki = 490 nM; Ki values for A1/Bfl-1, BCL-2, BCL-xL, and BCL-W: 5.3 µM, 23.8 µM, 33.0 µM, and 8.2 µM |
| Comparator Or Baseline | S63845: MCL-1 Kd = 0.19 nM; negligible binding to BCL-2 or BCL-xL |
| Quantified Difference | UMI-77 shows 11×–67× selectivity; S63845 shows >1,000× selectivity and 2,500× higher absolute affinity for MCL-1 |
| Conditions | Fluorescence polarization (FP)-based binding assay; proteins at 4–90 nM; fluorescent probes fixed at 1–2 nM |
Why This Matters
Researchers requiring a chemical probe with moderate MCL-1 selectivity and measurable off-target activity on BCL-2 family members for polypharmacology studies should select UMI-77, whereas studies requiring maximal MCL-1 selectivity and potency should use S63845.
- [1] Abulwerdi F, Liao C, Liu M, et al. A novel small-molecule inhibitor of Mcl-1 blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2014;13(3):565-575. doi:10.1158/1535-7163.MCT-13-0527 View Source
